Cas no 31181-54-1 (2-Methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-Methyl-5-(trifluoromethyl)pyridine
• CAS No: 31181-54-1
• MF: C₇H₆F₃N
• MW: 161.124452114105
• MDL: MFCD11100538
• CID: 1027701
• PubChem ID: 18361873
• Update Time: 2025-11-02

2-Methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethyl)pyridine
• 2-methyl-5-trifluoromethyl-pyridine
• AGSYSWRYXFPBCP-UHFFFAOYSA-N
• AKOS005255559
• DA-18711
• A876012
• FS-2214
• A818228
• AB63092
• STL554671
• VFPOEESEDOQEQH-UHFFFAOYSA-N
• BBL100877
• MFCD11100538
• FTNLYNUDFHCHHC-UHFFFAOYSA-N
• DTXSID10593110
• SCHEMBL27428
• 31181-54-1
• CS-0313587
• Pyridine, 2-methyl-5-(trifluoromethyl)-

• MDL： MFCD11100538
• Inchi： 1S/C7H6F3N/c1-5-2-3-6(4-11-5)7(8,9)10/h2-4H,1H3
• InChI Key： ZBCOTWQYKCHKQK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C=C1)(F)F

Computed Properties

• Exact Mass: 161.04500
• Monoisotopic Mass: 161.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.216
• Boiling Point: 144 ºC
• Flash Point: 41 ºC
• Refractive Index: 1.429
• PSA: 12.89000
• LogP: 2.40880

2-Methyl-5-(trifluoromethyl)pyridine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-Methyl-5-(trifluoromethyl)pyridine

Introduction to 2-Methyl-5-(trifluoromethyl)pyridine (CAS No. 31181-54-1)

2-Methyl-5-(trifluoromethyl)pyridine, with the chemical formula C₇H₇F₃N, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound, identified by its CAS number 31181-54-1, represents a critical intermediate in the synthesis of various high-value chemicals, particularly in the development of novel therapeutic agents.

The unique combination of a methyl group at the 2-position and a trifluoromethyl group at the 5-position of the pyridine ring imparts distinct electronic and steric characteristics to the molecule. These features make it an attractive scaffold for designing compounds with enhanced binding affinity and metabolic stability, which are essential criteria for drug candidates. The trifluoromethyl group, in particular, is well-documented for its ability to modulate pharmacokinetic properties, including lipophilicity and metabolic resistance, thereby improving the overall drug-like profile of molecules incorporating this moiety.

In recent years, 2-Methyl-5-(trifluoromethyl)pyridine has been extensively studied as a building block in medicinal chemistry. Its structural motif is frequently employed in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, fluorinated pyridines have shown promise in targeting enzymes involved in cancer pathways, such as tyrosine kinases, by improving both potency and selectivity. The presence of the methyl and trifluoromethyl groups allows for fine-tuning of the compound's interactions with biological targets, making it a valuable asset in structure-activity relationship (SAR) studies.

One of the most compelling aspects of 2-Methyl-5-(trifluoromethyl)pyridine is its role in developing agrochemicals. Fluorinated heterocycles are known for their efficacy in pest control due to their ability to disrupt essential biological processes in insects. Researchers have leveraged this compound to create novel insecticides and herbicides that exhibit improved environmental compatibility while maintaining high efficacy. The trifluoromethyl group contributes to the compound's bioactivity by enhancing its lipophilicity and resistance to metabolic degradation, ensuring prolonged activity in target organisms.

The synthesis of 2-Methyl-5-(trifluoromethyl)pyridine typically involves multi-step organic transformations, often starting from commercially available pyridine precursors. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are commonly employed to introduce the desired functional groups with high regioselectivity. The growing interest in green chemistry has also spurred efforts to develop more sustainable synthetic routes for this compound, minimizing waste and reducing reliance on hazardous reagents.

From a regulatory perspective, 2-Methyl-5-(trifluoromethyl)pyridine (CAS No. 31181-54-1) is subject to standard chemical safety protocols due to its potential reactivity and toxicity. However, it does not fall under any specific hazardous or controlled substance classifications, making it relatively accessible for research purposes. Nonetheless, proper handling procedures must be followed to ensure safety in laboratory settings, including the use of appropriate personal protective equipment (PPE) and ventilation systems.

The pharmaceutical industry continues to explore new applications for 2-Methyl-5-(trifluoromethyl)pyridine, driven by its adaptability as a pharmacophore. Recent studies have highlighted its utility in developing treatments for neurological disorders, where fluorinated pyridines exhibit neuroprotective properties. Additionally, its incorporation into small-molecule drugs targeting bacterial resistance mechanisms has shown promise in combating multidrug-resistant pathogens. These advancements underscore the compound's significance as a versatile intermediate in drug discovery.

In conclusion,2-Methyl-5-(trifluoromethyl)pyridine stands as a cornerstone molecule in modern chemical research, bridging pharmaceuticals and agrochemicals through its multifaceted applications. Its unique structural features enable the design of compounds with optimized biological activity and improved pharmacokinetic profiles. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping the future of medicinal chemistry，offering new insights into disease treatment and agricultural innovation.